Indolimine-214

• Molecular Formula: C14H18N2
• Molecular Weight: 214.31 g/mol
• InChI: InChI=1S/C14H18N2/c1-11(2)7-8-15-9-12-10-16-14-6-4-3-5-13(12)14/h3-6,9-11,16H,7-8H2,1-2H3
• InChIKey: PRZNKSWHLNOJKF-UHFFFAOYSA-N

Indolimine-214 (I-214): A Microbiota-Derived Genotoxin and AHR Ligand for Colorectal Cancer and IBD Research Procurement

Indolimine-214 (I-214, CAS 3034091-87-4, C14H18N2, MW 214.31) is a microbial genotoxin belonging to the newly discovered indolimine class of metabolites produced by Morganella morganii, a bacterium enriched in the gut microbiome of patients with inflammatory bowel disease (IBD) and colorectal cancer (CRC) [1]. I-214 functions as a direct aryl hydrocarbon receptor (AHR) ligand, activating AHR-dependent transcriptional programs including CYP1A1, AHRR, and PARP7, while simultaneously inducing DNA damage characterized by elevated γH2AX levels and increased comet assay tail DNA percentages in HeLa cells [2]. Its dual genotoxic and AHR-modulatory profile positions I-214 as a critical tool compound for investigating host-microbiota interactions in gastrointestinal carcinogenesis.

1

Pathway study AHR activation and CYP1A1 induction in colonic epithelial models

2

Genotoxicity research Concurrent DNA damage response (γH2AX, comet) with AHR signaling

3

Host-microbiota models Morganella morganii-driven CRC/IBD mechanistic studies

• [1] Cao Y, Oh J, Xue M, et al. Commensal microbiota from patients with inflammatory bowel disease produce genotoxic metabolites. Science. 2022;378(6616):eabm3233. View Source
• [2] Patel D, Murray IA, Dong F, et al. Induction of AHR Signaling in Response to the Indolimine Class of Microbial Stress Metabolites. Metabolites. 2023;13(9):985. View Source

Why Generic Substitution of Indolimine-214 with Structurally Similar Indolimines Fails for Reproducible Experimental Outcomes

Indolimine-214 cannot be generically substituted with its close structural analogs I-200 or I-248, as minor modifications in the amine side chain confer dramatic differences in both AHR ligand potency and genotoxicity. Direct comparative studies reveal that I-214 exhibits an EC50 for CYP1A1 mRNA induction of 97 nM, which is 4.5-fold more potent than I-248 (438 nM) and 175-fold more potent than I-200 (17 μM) [1]. Furthermore, I-248 at concentrations that robustly activate AHR transcriptional activity fails to induce DNA damage, whereas I-214 retains genotoxic capacity [2]. These divergent pharmacologies arise from distinct ligand-binding pocket interactions and differential effects on downstream signaling, making I-214 the preferred compound for studies requiring potent, dual AHR activation with concurrent genotoxicity assessment.

Target

Indolimine-214: high CYP1A1 induction potency with retained genotoxicity

Analog I-200

175-fold lower AHR transcriptional potency; requires micromolar concentrations

Target

Indolimine-214: dual AHR activation + DNA damage induction

Analog I-248

Robust AHR agonism but lacks genotoxicity; γH2AX endpoints not reproducible

• [1] Patel D, Murray IA, Dong F, et al. Induction of AHR Signaling in Response to the Indolimine Class of Microbial Stress Metabolites. Metabolites. 2023;13(9):985. View Source
• [2] Patel D, Murray IA, Dong F, et al. Induction of AHR Signaling in Response to the Indolimine Class of Microbial Stress Metabolites. Metabolites. 2023;13(9):985. View Source

Indolimine-214 Procurement Evidence Guide: Quantified Differentiation Against Structural Analogs and Class Comparators

CYP1A1 Transcriptional Induction EC50: Indolimine-214 Exhibits 4.5-Fold Greater Potency Than I-248 and 175-Fold Greater Than I-200

In Caco2 human colorectal adenocarcinoma cells, Indolimine-214 demonstrates an EC50 of 97 nM for CYP1A1 mRNA induction, representing a 4.5-fold increase in potency over Indolimine-248 (EC50 = 438 nM) and a 175-fold increase over Indolimine-200 (EC50 = 17 μM) [1]. This rank-order potency (I-214 > I-248 >> I-200) diverges from AHR transcriptional activation measured by luciferase reporter assays, where I-214 and I-248 share similar EC50 values (~0.30 μM), highlighting a unique structure-activity relationship where the isopentylamine side chain of I-214 confers enhanced gene-specific transactivation efficiency [2].

CYP1A1 induction EC50

Head-to-head

97 nM

4.5× more potent than I-248 (438 nM); 175× more potent than I-200 (17 μM)

Caco2 cells, qPCR after 24 h

Evidence Dimension	CYP1A1 mRNA induction potency (EC50)
Target Compound Data	97 nM (Indolimine-214)
Comparator Or Baseline	Indolimine-248: 438 nM; Indolimine-200: 17 μM
Quantified Difference	I-214 is 4.5-fold more potent than I-248 and 175-fold more potent than I-200
Conditions	Caco2 cells treated with increasing concentrations; CYP1A1 mRNA quantified by qPCR after 24 h exposure

Why This Matters

I-214 enables investigation of AHR-CYP1A1 axis at nanomolar concentrations unattainable with I-200, reducing off-target effects and solvent interference in mechanistic studies.

• [1] Patel D, Murray IA, Dong F, et al. Induction of AHR Signaling in Response to the Indolimine Class of Microbial Stress Metabolites. Metabolites. 2023;13(9):985. View Source
• [2] Patel D, Murray IA, Dong F, et al. Induction of AHR Signaling in Response to the Indolimine Class of Microbial Stress Metabolites. Metabolites. 2023;13(9):985. View Source

γH2AX DNA Damage Induction: Indolimine-214 Retains Genotoxicity at AHR-Activating Concentrations Unlike I-248

Indolimine-214 induces a statistically significant, concentration-dependent increase in γH2AX mean fluorescence intensity in HeLa cells at both 25 μg/mL and 100 μg/mL (p<0.05 to p<0.0001) [1]. In contrast, Indolimine-248 at concentrations sufficient to fully activate AHR transcriptional activity (EC50 ~0.30 μM) fails to elicit DNA damage, demonstrating functional uncoupling of AHR agonism from genotoxicity in the indolimine series [2]. Additionally, I-214 increases tail DNA percentage in comet assays at 100 μg/mL, confirming double-strand break formation [3].

DNA damage: γH2AX

Head-to-head

I-214: significant γH2AX increase at 25–100 μg/mL
I-248: no DNA damage at AHR-activating concentrations

Genotoxicity retained only with I-214

HeLa cells, 5–6 h treatment

Evidence Dimension	γH2AX induction (DNA damage marker) at AHR-activating concentrations
Target Compound Data	Significant increase at 25 and 100 μg/mL (p<0.05 to p<0.0001); positive comet assay at 100 μg/mL
Comparator Or Baseline	Indolimine-248: no significant DNA damage at concentrations that activate AHR; colibactin produces distinct cross-link damage pattern
Quantified Difference	I-214 retains genotoxicity whereas I-248 is non-genotoxic at functionally equivalent AHR-activating doses
Conditions	HeLa cells treated for 5-6 h; γH2AX measured by immunofluorescence; comet assay for DNA strand breaks

Why This Matters

I-214 is the essential tool compound for studies requiring concurrent analysis of AHR signaling and DNA damage response, whereas I-248 is unsuitable for genotoxicity endpoints.

• [1] Cao Y, Oh J, Xue M, et al. Commensal microbiota from patients with inflammatory bowel disease produce genotoxic metabolites. Science. 2022;378(6616):eabm3233. View Source
• [2] Patel D, Murray IA, Dong F, et al. Induction of AHR Signaling in Response to the Indolimine Class of Microbial Stress Metabolites. Metabolites. 2023;13(9):985. View Source
• [3] GLPBIO. Indolimine-214 Product Description. 2023. View Source

AHR Ligand Binding Affinity: Indolimine-214 Competes with Indirubin for PAS-B Domain Occupancy with Distinct Side-Chain Interactions

In competitive photoaffinity ligand (PAL) binding assays using human HN30 cells, 10 μM Indolimine-214 reduces [125I]-PAL cross-linking to the AHR by approximately 50%, demonstrating direct ligand binding comparable to 100 nM indirubin (positive control) [1]. Computational docking reveals that I-214 adopts a unique orientation within the PAS-B ligand-binding pocket, with its isopentylamine side chain extending deeper into a hydrophobic cleft compared to I-200 and I-248, providing a structural basis for its differential potency and gene-specific transactivation profile [2]. I-214's binding is competitively antagonized by GNF351 and dietary flavonoids (isorhamnetin, apigenin), confirming occupancy of the canonical ligand-binding site [3].

AHR ligand binding

Head-to-head

~50% reduction of [¹²⁵I]-PAL binding at 10 μM
Comparable to 100 nM indirubin

Direct PAS-B domain occupancy

HN30 cells; isopentylamine side-chain interaction

Evidence Dimension	AHR ligand binding competition
Target Compound Data	~50% reduction in [125I]-PAL binding at 10 μM
Comparator Or Baseline	Indirubin (100 nM): ~70% reduction; Estradiol (10 μM): no significant competition
Quantified Difference	I-214 exhibits moderate but definitive AHR occupancy, distinct from the non-binding estradiol control
Conditions	HN30 cells; 10 μM I-214 pre-incubation; 4 nM [125I]-PAL; UV cross-linking; autoradiography quantification

Why This Matters

I-214 serves as a validated direct AHR ligand with structurally characterized binding mode, enabling structure-activity relationship studies and comparison with endogenous tryptophan metabolites.

• [1] Patel D, Murray IA, Dong F, et al. Induction of AHR Signaling in Response to the Indolimine Class of Microbial Stress Metabolites. Metabolites. 2023;13(9):985. View Source
• [2] Patel D, Murray IA, Dong F, et al. Induction of AHR Signaling in Response to the Indolimine Class of Microbial Stress Metabolites. Metabolites. 2023;13(9):985. View Source
• [3] Patel D, Murray IA, Dong F, et al. Induction of AHR Signaling in Response to the Indolimine Class of Microbial Stress Metabolites. Metabolites. 2023;13(9):985. View Source

In Vivo Production and Tumorigenic Impact: Indolimine-214 is the Predominant Genotoxic Metabolite Detected in M. morganii-Colonized Mice

Quantitative UPLC-QTOF-MS analysis of cecal contents from gnotobiotic mice colonized with M. morganii reveals Indolimine-214 as the most abundant indolimine species detected in vivo, with levels significantly elevated relative to I-200 and I-248 (p<0.0001) [1]. M. morganii produces indolimine-214 in vitro at ~40 μg/mL in bacterial supernatants, substantially higher than the NC101 mut E. coli comparator strain [2]. Crucially, wild-type M. morganii (indolimine-producing) exacerbates colonic tumor burden in mouse CRC models compared to the isogenic aat mutant incapable of indolimine synthesis, whereas the NC101 mut E. coli strain (which produces negligible indolimine-214) fails to increase tumorigenesis [3][4].

In vivo production

Class-level

Predominant indolimine in M. morganii-colonized mouse cecum; higher tumor burden vs. non-producer

Physiologically relevant species for microbiota-CRC studies

Gnotobiotic AOM/DSS model, UPLC-QTOF-MS

Evidence Dimension	In vivo metabolite abundance and tumorigenic effect
Target Compound Data	Indolimine-214: highest cecal concentration among indolimines; ~40 μg/mL in vitro production
Comparator Or Baseline	I-200 and I-248: significantly lower in vivo levels; NC101 mut E. coli: negligible indolimine-214 production
Quantified Difference	I-214 is the predominant indolimine species in vivo; M. morganii induces higher tumor burden versus non-producing mutant
Conditions	Gnotobiotic mice colonized with M. morganii or NC101 mut E. coli; UPLC-QTOF-MS quantification; AOM/DSS CRC model

Why This Matters

I-214 represents the physiologically relevant indolimine species for in vivo studies of microbiota-driven colorectal carcinogenesis and is essential for validating findings obtained with bacterial supernatants.

• [1] Cao Y, Oh J, Xue M, et al. Commensal microbiota from patients with inflammatory bowel disease produce genotoxic metabolites. Science. 2022;378(6616):eabm3233. View Source
• [2] Cao Y, Oh J, Xue M, et al. Commensal microbiota from patients with inflammatory bowel disease produce genotoxic metabolites. Science. 2022;378(6616):eabm3233. View Source
• [3] Cao Y, Oh J, Xue M, et al. Commensal microbiota from patients with inflammatory bowel disease produce genotoxic metabolites. Science. 2022;378(6616):eabm3233. View Source
• [4] Nature Biotechnology Research Highlight. Genotoxins from gut bacteria. Nat Biotechnol. 2022;40:1748. View Source

IL6 Combinatorial Induction: Indolimine-214 Enhances Proinflammatory Cytokine Expression in Synergy with IL1β

In Caco2 colonic epithelial cells, Indolimine-214 in combination with IL1β significantly enhances IL6 mRNA expression compared to IL1β treatment alone, mimicking the effect observed with the potent AHR ligand TCDD [1]. All three indolimines (I-200, I-214, I-248) exhibit this combinatorial activity, which is mediated by AHR occupancy of dioxin response elements upstream of NFκB response elements, leading to HDAC1/3 displacement and p65 acetylation [2]. This represents a mechanistically distinct gene regulatory pathway from CYP1A1 induction, demonstrating that I-214 modulates multiple AHR-dependent transcriptional programs relevant to colonic inflammation and tumor promotion.

IL6 synergy with IL1β

Class-level

I-214 + IL1β significantly enhances IL6 mRNA over IL1β alone; shared across indolimines

AHR-NFκB crosstalk model in colonic inflammation

Caco2 cells; HDAC1/3 displacement mechanism

Evidence Dimension	Combinatorial IL6 induction with IL1β
Target Compound Data	I-214 + IL1β: significant enhancement of IL6 expression vs. IL1β alone
Comparator Or Baseline	I-200 and I-248: similar combinatorial effect; TCDD: positive control
Quantified Difference	All indolimines enhance IL6; no quantitative difference reported among family members
Conditions	Caco2 cells; co-treatment with 1 ng/mL IL1β; IL6 mRNA quantified by qPCR

Why This Matters

I-214 provides a defined tool for dissecting AHR-NFκB crosstalk in intestinal inflammation, with applicability across the indolimine class but validated specifically for I-214 in published work.

• [1] Patel D, Murray IA, Dong F, et al. Induction of AHR Signaling in Response to the Indolimine Class of Microbial Stress Metabolites. Metabolites. 2023;13(9):985. View Source
• [2] Patel D, Murray IA, Dong F, et al. Induction of AHR Signaling in Response to the Indolimine Class of Microbial Stress Metabolites. Metabolites. 2023;13(9):985. View Source

Optimal Indolimine-214 Application Scenarios for Reproducible Colorectal Cancer and IBD Research Procurement

Nanomolar-Range AHR-CYP1A1 Axis Studies in Human Colonic Epithelial Cells

Indolimine-214 is the preferred compound for investigating AHR-mediated CYP1A1 transcriptional regulation in Caco2 cells, leveraging its EC50 of 97 nM for CYP1A1 mRNA induction. This nanomolar potency enables physiological-range dosing without the off-target concerns associated with micromolar concentrations required for I-200 (17 μM). Researchers should use I-214 at concentrations spanning 10 nM to 1 μM to capture full dose-response relationships for CYP1A1, AHRR, and PARP7 expression. Parallel treatment with AHR antagonists GNF351, isorhamnetin, or apigenin at 1-10 μM can confirm AHR dependency of observed effects [1].

Concurrent AHR Signaling and DNA Damage Response Analysis

For studies requiring simultaneous assessment of AHR pathway activation and genotoxicity, Indolimine-214 is uniquely suitable due to its retention of DNA-damaging activity at AHR-activating concentrations. Unlike I-248, which fails to induce γH2AX despite robust AHR agonism, I-214 (25-100 μg/mL; ~117-467 μM) reliably increases both CYP1A1 expression and DNA damage markers. This dual activity enables mechanistic dissection of AHR-dependent versus DNA damage-dependent effects on cell cycle arrest, apoptosis, and mutation accumulation in HeLa and Caco2 models. Researchers should include γH2AX immunofluorescence and comet assays as parallel readouts [2].

In Vivo Microbial Metabolite Correlation and Gnotobiotic Mouse Model Validation

Indolimine-214 serves as the essential analytical standard for UPLC-QTOF-MS quantification of indolimine species in murine cecal contents and bacterial supernatants. Given its predominance as the major indolimine detected in M. morganii-colonized mice, procurement of authenticated I-214 is mandatory for validating metabolite production in gnotobiotic experiments. Researchers should use synthetic I-214 to generate calibration curves for absolute quantification and to confirm that observed phenotypic differences between wild-type and aat-mutant M. morganii strains are attributable to indolimine production [3].

AHR-NFκB Crosstalk and Proinflammatory Cytokine Regulation Studies

Indolimine-214 at concentrations that activate AHR (≥97 nM) can be combined with IL1β (1 ng/mL) to investigate AHR-dependent enhancement of IL6 expression in Caco2 cells. This scenario is particularly relevant for modeling how microbial metabolites synergize with inflammatory cytokines in the IBD-colorectal cancer continuum. Researchers should include vehicle controls, IL1β alone, and I-214 alone to establish baseline expression, and may employ AHR antagonists or siRNA-mediated AHR knockdown to confirm mechanistic dependence [4].

Application

Selection Property

Validation Focus

AHR-CYP1A1 axis studies

Nanomolar CYP1A1 induction potency

AHR dependency via antagonist co-treatment

Concurrent AHR & genotoxicity endpoints

Dual AHR activation and DNA damage induction

Parallel γH2AX and comet assay readouts

In vivo indolimine quantification

Predominant indolimine species in M. morganii models

UPLC-QTOF-MS calibration with synthetic I-214

AHR-NFκB crosstalk & IL6 regulation

AHR-dependent IL6 enhancement with IL1β

Antagonist or siRNA knockdown confirmation

• [1] Patel D, Murray IA, Dong F, et al. Induction of AHR Signaling in Response to the Indolimine Class of Microbial Stress Metabolites. Metabolites. 2023;13(9):985. View Source
• [2] Cao Y, Oh J, Xue M, et al. Commensal microbiota from patients with inflammatory bowel disease produce genotoxic metabolites. Science. 2022;378(6616):eabm3233. View Source
• [3] Cao Y, Oh J, Xue M, et al. Commensal microbiota from patients with inflammatory bowel disease produce genotoxic metabolites. Science. 2022;378(6616):eabm3233. View Source
• [4] Patel D, Murray IA, Dong F, et al. Induction of AHR Signaling in Response to the Indolimine Class of Microbial Stress Metabolites. Metabolites. 2023;13(9):985. View Source